Cas no 2095411-21-3 (2-(2,6-di-tert-butyl-4H-pyran-4-ylidene)propanedial)

• Product Name: 2-(2,6-di-tert-butyl-4H-pyran-4-ylidene)propanedial
• CAS No: 2095411-21-3
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 4637724
• Update Time: 2025-10-25

2-(2,6-di-tert-butyl-4H-pyran-4-ylidene)propanedial Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-di-tert-butyl-4H-pyran-4-ylidene)propanedial

• Inchi： 1S/C16H22O3/c1-15(2,3)13-7-11(12(9-17)10-18)8-14(19-13)16(4,5)6/h7-10H,1-6H3
• InChI Key： XLRORTAZJWVEIQ-UHFFFAOYSA-N
• SMILES： C(=O)/C(=C1/C=C(C(C)(C)C)OC(C(C)(C)C)=C/1)/C=O

Additional information on 2-(2,6-di-tert-butyl-4H-pyran-4-ylidene)propanedial

2-(2,6-di-tert-butyl-4H-pyran-4-ylidene)propanedial (CAS No. 2095411-21-3): An Overview of Its Properties and Applications

2-(2,6-di-tert-butyl-4H-pyran-4-ylidene)propanedial (CAS No. 2095411-21-3) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its distinctive structure and potential applications. This compound is characterized by its 2,6-di-tert-butyl-4H-pyran-4-ylidene moiety, which imparts it with remarkable stability and reactivity. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of 2-(2,6-di-tert-butyl-4H-pyran-4-ylidene)propanedial is particularly noteworthy. The presence of the di-tert-butyl groups on the pyran ring provides significant steric protection, enhancing the compound's stability under various conditions. The propanedial functionality, on the other hand, introduces a highly reactive aldehyde group, making this compound a valuable intermediate in organic synthesis. The combination of these features makes it an attractive candidate for a wide range of chemical reactions and applications.

In terms of synthesis, several methods have been reported in the literature for the preparation of 2-(2,6-di-tert-butyl-4H-pyran-4-ylidene)propanedial. One common approach involves the condensation of 2,6-di-tert-butylpyran with an appropriate aldehyde or ketone under mild conditions. This reaction typically proceeds via a Knoevenagel condensation mechanism, yielding the desired product with high purity and yield. Recent advancements in catalytic methods have further optimized this process, reducing reaction times and improving overall efficiency.

The physical properties of 2-(2,6-di-tert-butyl-4H-pyran-4-ylidene)propanedial are also of interest. It is a colorless liquid at room temperature with a characteristic odor. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and toluene. Its melting point and boiling point have been determined through various analytical techniques, providing essential data for its handling and storage.

In the realm of medicinal chemistry, 2-(2,6-di-tert-butyl-4H-pyran-4-ylidene)propanedial has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, researchers at the University of California have demonstrated that this compound effectively inhibits the activity of a key enzyme in cancer cell proliferation. These findings suggest that 2-(2,6-di-tert-butyl-4H-pyran-4-ylidene)propanedial could be further developed into novel therapeutic agents for cancer treatment.

Beyond its medicinal applications, 2-(2,6-di-tert-butyl-4H-pyran-4-ylidene)propanedial has also found use in materials science. Its unique structure makes it suitable for the synthesis of advanced polymers and coatings with enhanced properties. For example, researchers at MIT have utilized this compound as a monomer in the preparation of polymeric materials with improved thermal stability and mechanical strength. These materials have potential applications in electronics, aerospace, and other high-performance industries.

The environmental impact of 2-(2,6-di-tert-butyl-4H-pyran-4-ylidene)propanedial is another important consideration. Studies have shown that this compound is biodegradable under certain conditions and does not pose significant environmental risks when used responsibly. However, proper handling and disposal practices are still essential to minimize any potential adverse effects.

In conclusion, 2-(2,6-di-tert-butyl-4H-pyran-4-ylidene)propanedial (CAS No. 2095411-21)3 is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.